N-(4-methoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-3-ylmethyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-1-methylsulfonyl-N-(pyridin-3-ylmethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H22N4O4S2/c1-28-16-8-3-9-17-18(16)22-20(29-17)23(13-14-6-4-10-21-12-14)19(25)15-7-5-11-24(15)30(2,26)27/h3-4,6,8-10,12,15H,5,7,11,13H2,1-2H3
• InChI Key: SIMOHURLQPPFGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4CCCN4S(=O)(=O)C
• Molecular Formula: C20H22N4O4S2
• Molecular Weight: 446.5 g/mol

Description

N-(4-methoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-3-ylmethyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

N-(4-methoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-3-ylmethyl)pyrrolidine-2-carboxamide is involved in various synthesis processes and the formation of complex compounds. For example, it has been used in the synthesis of (S)-BZM, a precursor for (S)-123I-IBZM, which was developed through a simple and high-yield method starting from 2,6-dimethoxybenzoic acid (Bobeldijk et al., 1990). Additionally, novel benzodifuranyl, 1,3,5-triazines, and oxadiazepines derivatives synthesized for anti-inflammatory and analgesic agents involved similar complex compounds (Abu‐Hashem et al., 2020).

Biological and Pharmacological Research

In biological and pharmacological research, such compounds have been utilized for their potential therapeutic properties. For instance, Co(II) complexes of similar compounds exhibited fluorescence properties and anticancer activity against human breast cancer cell line (MCF 7) (Vellaiswamy & Ramaswamy, 2017). Furthermore, the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties highlight the compound's relevance in material science, particularly in the development of polymers with specific properties (Liu et al., 2013).

Antimicrobial Studies

The compound also plays a role in antimicrobial studies. New pyridine derivatives synthesized using similar complex compounds have shown considerable antibacterial activity, indicating their potential in developing new antimicrobial agents (Patel & Agravat, 2009).